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The selection of a photoinitiator is a critical step in the development of photocured polymers for
a wide range of applications, from industrial coatings to biomedical devices and food
packaging.[1] Beyond curing efficiency, a key consideration is the potential for the photoinitiator
and its byproducts to leach from the cured polymer, which can lead to contamination and
potential health risks. This guide provides a comparative overview of the leaching
characteristics of Irgacure 369 and its alternatives, supported by available experimental data.

Executive Summary

Irgacure 369, a highly efficient Type | photoinitiator, is known for its excellent performance in
pigmented UV curable systems.[2] However, concerns over its potential for migration and its
classification as a reproductive toxicant (Repr. 1B) have led to a search for safer alternatives.
This guide examines the leaching potential of Irgacure 369 in comparison to other
commercially available photoinitiators, including other a-amino ketones, phosphine oxides, and
polymeric photoinitiators. While direct, side-by-side quantitative leaching data under identical
conditions is limited in publicly available literature, this guide synthesizes existing information to
provide a comprehensive comparison of their performance and leaching potential.

Comparison of Photoinitiator Leaching
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The migration of a photoinitiator from a cured polymer is influenced by several factors,
including the molecular weight of the photoinitiator, the type of polymer matrix, the curing
conditions, and the nature of the contacting medium (e.g., food simulant, biological fluid).[3]
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Photoinitiator

Type

Key Characteristics

Reported
Leaching/Migration
Data

Irgacure 369

o-Amino Ketone

High efficiency in
pigmented systems.
Classified as Repr.
1B.

In a study with a
polymeric alternative,
the migration amount
was undetectable
under the specific test
conditions (immersion
in water and 3%
acetic acid at 80°C for
2 hours).

Irgacure 819

Bisacylphosphine
Oxide (BAPO)

Excellent through-cure
properties, especially
in thick and pigmented
systems.
Photobleaching effect

reduces yellowing.[4]

Often used in
combination with other
photoinitiators like
Irgacure 369 to
enhance through-
cure.[2][4] Specific
comparative leaching
data against Irgacure
369 is not readily

available.

TPO (Diphenyl(2,4,6-

Widely used in dental

resins.[5][6] Faces

Leaching from 3D-
printed dental splints
varied significantly
between different

resin formulations,

trimethylbenzoyl)phos  Acylphosphine Oxide ) ] )
] ) some toxicological ranging from 44.0 +
phine oxide) ]
scrutiny.[5][6] 17.1 ng/mL to 42083.5

+ 3175.2 ng/mL after
multiple extraction
cycles.[5][6]

Polymeric Various High molecular A polymeric

Photoinitiators

weight, leading to

significantly lower

piperazine-based

acetophenone (PPA)
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migration potential. showed undetectable
May have lower migration, similar to
initiation efficiency Irgacure 369 in the
and higher viscosity same study.

compared to small-
molecule

photoinitiators.

Water-soluble and ) )

_ Higher concentrations
considered )

_ in hydrogels can lead
Irgacure 2959 a-Hydroxy Ketone cytocompatible for )
_ _ to increased
some biological o
cytotoxicity.[7]

applications.
Migration from
polyethylene-coated
Commonly used, but paper into acidic food

has faced scrutiny due  simulants was
Benzophenone Ketone o _
to migration concerns observed to be higher
in food packaging. than that of other
tested photoinitiators

(EDAB and CBP).[8]

Note: The leaching data presented is not from a single, directly comparative study and should
be interpreted with caution. The experimental conditions, polymer matrices, and analytical
methods varied between the cited studies.

Experimental Protocols

Detailed methodologies are crucial for reproducible and comparable leaching studies. Below
are generalized protocols based on common practices.

Sample Preparation and Curing

A standardized approach to sample preparation is essential for comparative leaching studies.

o Formulation: The photoinitiator is incorporated into a polymer resin (e.g., an acrylate-based
formulation) at a specified concentration (e.g., 2-5% by weight).[2]
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o Coating/Printing: The formulation is applied to a substrate (e.g., paper, plastic film) at a
controlled thickness.

o Curing: The coated substrate is cured using a UV lamp with a specific wavelength and
intensity. The curing conditions (e.g., belt speed, lamp power) should be carefully controlled
and documented.

Migration/Leaching Test

This protocol simulates the contact of the cured polymer with a liquid.

e Food Simulants: Commonly used food simulants include:

[e]

Distilled water (for aqueous foods)

o

3% (w/v) acetic acid (for acidic foods)

[¢]

10% or 50% (v/v) ethanol (for alcoholic foods)

[¢]

Olive oil or Tenax® (for fatty foods)[9][10]

e Test Conditions: The cured polymer sample is immersed in the food simulant for a specified
time and at a controlled temperature (e.g., 10 days at 40°C for long-term storage simulation,
or accelerated testing at higher temperatures like 60°C).[11]

o Extraction: After the incubation period, the food simulant is collected for analysis.

Analytical Quantification

High-performance liquid chromatography (HPLC) is a common and reliable method for
quantifying the amount of leached photoinitiator.

e Instrumentation: An HPLC system equipped with a UV-diode array detector (DAD) or a mass
spectrometer (MS) is used. LC-MS/MS offers higher sensitivity and selectivity.[12]

o Sample Preparation: The collected food simulant may require a sample preparation step,
such as solid-phase extraction (SPE), to concentrate the analyte and remove interfering
substances.
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o Chromatographic Conditions:
o Column: A suitable C18 or other appropriate stationary phase column is used.

o Mobile Phase: A gradient of solvents, such as acetonitrile and water, is typically employed
to separate the photoinitiator from other components.[5]

o Detection: The detector is set to the wavelength of maximum absorbance for the target
photoinitiator.

o Quantification: A calibration curve is generated using standard solutions of the photoinitiator
at known concentrations to quantify the amount in the sample.

Visualizations
Experimental Workflow for Leaching Studies
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Experimental Workflow for Leaching Studies
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Caption: A generalized workflow for conducting leaching studies of photoinitiators from cured
polymers.

Logical Relationship in Photoinitiator Selection
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Decision Framework for Photoinitiator Selection

Application Requirements
(e.g., Pigmented System, Food Contact)
Curing Performance Leaching Potential Toxicological Profile
(Speed, Through-Cure) (Migration Risk) (Regulatory Status)

Optimal Photoinitiator Selection

Cost and Availability

Click to download full resolution via product page

Caption: Key factors to consider when selecting a photoinitiator for a specific application.

lllustrative Pathway of Photoinitiator Migration and
Potential Toxicity

While specific toxicological signaling pathways for Irgacure 369 are not well-documented in
publicly available literature, the following diagram illustrates the general mechanism of concern
for leachable substances from polymers.
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Conceptual Pathway of Photoinitiator Migration and Biological Interaction
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Caption: A diagram illustrating the potential pathway from residual photoinitiator in a cured
polymer to biological interaction.

Conclusion

The selection of a photoinitiator requires a careful balance of performance, safety, and
regulatory compliance. While Irgacure 369 is a highly effective photoinitiator, its toxicological
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profile necessitates the consideration of alternatives, particularly for sensitive applications such
as food packaging and medical devices.

Polymeric photoinitiators and certain other small-molecule alternatives like Irgacure 819 and
TPO offer potential advantages in terms of lower migration or specific curing properties.
However, a lack of directly comparable, quantitative leaching data makes a definitive ranking
challenging.

Researchers and developers are encouraged to conduct their own rigorous leaching studies
based on standardized protocols to determine the most suitable photoinitiator for their specific
formulation and application. This will ensure both the performance of the cured polymer and the
safety of the end-user.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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